7-Ethyl-1,3-dimethyl-8-[(4-methylpiperidin-1-yl)methyl]purine-2,6-dione

• IUPAC Name: 7-ethyl-1,3-dimethyl-8-[(4-methylpiperidin-1-yl)methyl]purine-2,6-dione
• InChI: InChI=1S/C16H25N5O2/c1-5-21-12(10-20-8-6-11(2)7-9-20)17-14-13(21)15(22)19(4)16(23)18(14)3/h11H,5-10H2,1-4H3
• InChI Key: QSUBBTUZBSHJEF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCC(CC3)C
• Molecular Formula: C16H25N5O2
• Molecular Weight: 319.40 g/mol

Description

“7-Ethyl-1,3-dimethyl-8-[(4-methylpiperidin-1-yl)methyl]purine-2,6-dione” is a chemical compound with the molecular formula C14H21N5O3. It is part of a class of molecules known as xanthine derivatives, which are important adenosine receptor antagonists.

Molecular Structure Analysis

The molecular structure of “7-Ethyl-1,3-dimethyl-8-[(4-methylpiperidin-1-yl)methyl]purine-2,6-dione” can be analyzed using various computational tools. The molecule crystallizes in the P -1 space group with one molecule in the asymmetric unit. The molecule has a layered crystal packing wherein the molecular sheets are primarily formed by hydrogen bonds.

Scientific Research Applications

Serotonin Receptor Affinity and Pharmacological Evaluation

Research has demonstrated the synthesis of new series of compounds related to purine-2,6-dione derivatives, showcasing potential as serotonin receptor ligands. These compounds have been evaluated for their affinity towards 5-HT1A, 5-HT2A, and 5-HT7 receptors, with certain derivatives displaying antidepressant and anxiolytic properties. This highlights the utility of these derivatives in designing new ligands for serotonin receptors, offering possibilities for developing treatments for disorders related to serotonin dysregulation (Chłoń-Rzepa et al., 2013).

Cytotoxic Activity

Another aspect of research on related purine derivatives focuses on their cytotoxic activity against various cancer cell lines. A study involving the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a structural similarity with purine diones, found these compounds to possess potent cytotoxic properties. Such research is pivotal for the discovery of new anticancer agents (Deady et al., 2003).

Analgesic and Anti-inflammatory Properties

Further studies have been conducted on purine-2,6-dione derivatives to evaluate their analgesic and anti-inflammatory effects. Compounds with modifications at the 8-methoxy and 7-yl derivatives positions have shown significant activity, underscoring their potential as new classes of analgesic and anti-inflammatory agents. This opens avenues for their further evaluation and development into pharmacological agents (Zygmunt et al., 2015).

Future Directions

The future directions for “7-Ethyl-1,3-dimethyl-8-[(4-methylpiperidin-1-yl)methyl]purine-2,6-dione” could involve further investigation into its potential applications in medicinal chemistry, given the importance of xanthine derivatives as adenosine receptor antagonists. Additionally, a detailed investigation on intermolecular interactions present in these molecules in solids could be of relevance with special emphasis in the context of crystal engineering.